Cas no 89-00-9 (Quinolinic acid)

Quinolinic acid is a naturally occurring compound that serves as an intermediate in the kynurenine pathway of tryptophan metabolism. Its key advantages lie in its role as a potential therapeutic agent for various neurological disorders, including schizophrenia and Alzheimer's disease, due to its influence on NMDA receptor function and neuroprotection properties.
Quinolinic acid structure
Quinolinic acid structure
Product Name:Quinolinic acid
CAS No:89-00-9
MF:C7H5NO4
MW:167.118901968002
MDL:MFCD00006295
CID:34491
PubChem ID:1066
Update Time:2025-07-18

Quinolinic acid Chemical and Physical Properties

Names and Identifiers

    • Quinolinic acid
    • Pyridine-2,3-dicarboxylate
    • Pyridine-2,3-dicarboxylic acid
    • AKOS AUF2085
    • RARECHEM AL BO 0810
    • QUINOLIC ACID
    • 2,3-pyridine dicarboxylic acid
    • 2,3-Pyridinedicarbox
    • 2,3-Pyridinedicarboxylic acid
    • quinolinate
    • 2,3-PyridinedicarboxylicAcid
    • pyridine-2,3-carboxylate
    • F6F0HK1URN
    • GJAWHXHKYYXBSV-UHFFFAOYSA-N
    • 2,3-pyridinedicarboxylate
    • SMR000112287
    • quinolinic-acid
    • PubChem8035
    • 2,3-dipicolinic acid
    • Pyridinedicarb
    • Spectrum4_000336
    • 2,3-Pyridinedicarboxylic Acid-d3
    • KBio1_000773
    • SCHEMBL69230
    • NSC-13127
    • PB47350
    • Tocris-0225
    • NCGC00015865-03
    • AC-11734
    • SDCCGMLS-0411909.P028
    • pyridine-5,6-dicarboxylic acid
    • F2191-0231
    • Q-201654
    • KBioGR_000711
    • EU-0100989
    • Pyridin-2,3-dicarbonsaeure
    • Tox21_500989
    • PDSP1_000133
    • HSDB 7511
    • QUINOLINIC ACID [MI]
    • Lopac0_000989
    • HY-100807
    • FT-0609764
    • CAS-89-00-9
    • SR-01000075472-3
    • C7H5NO4.Cu
    • HMS1921J12
    • NCGC00015865-05
    • C7-H5-N-O4.Cu
    • MLS002153210
    • DivK1c_000773
    • NCGC00015865-06
    • 2,3-Pyridinedicarboxylic acid (8CI,9CI)
    • Lopac-P63204
    • P63204
    • DTXSID8041327
    • AKOS000119760
    • NSC 13127
    • Z57160166
    • D0L8CF
    • EN300-18090
    • KBio3_002643
    • MFCD00006295
    • MLS-0411909.P016
    • AM81291
    • NCGC00015865-04
    • SR-01000075472-1
    • NSC403247
    • MLS001332418
    • PDSP2_000132
    • NCGC00015865-08
    • Oprea1_139764
    • HMS3263E19
    • SDCCGSBI-0050962.P003
    • NCGC00024506-04
    • MLS-0411909
    • CS-W020665
    • EC 201-874-8
    • LS-131173
    • NSC-403247
    • FG-0461
    • pyridinedicarboxylic acid
    • HMS3411C05
    • Pyridine-2,3-dicarboxylicacid
    • MLS001332417
    • DTXCID6021327
    • 2,3-Pyridinedicarboxylic acid, 99%
    • NCGC00024506-05
    • NCGC00024506-01
    • pyridine carboxylate, 6c
    • NCGC00015865-12
    • Spectrum3_001502
    • NSC13127
    • CCG-39677
    • s3624
    • NCGC00015865-01
    • J-019373
    • SPECTRUM1502102
    • 28605-84-7
    • KBio2_002005
    • C03722
    • DB01796
    • SPBio_000838
    • NSC18836
    • D70926
    • KBioSS_002005
    • NCGC00261674-01
    • Q411945
    • UNII-F6F0HK1URN
    • BDBM26115
    • HB0544
    • SY003044
    • bmse000219
    • BBL007601
    • 2,3-Pyridinedicarboxylic acid, Vetec(TM) reagent grade, 98%
    • HMS3675C05
    • 2-Propenamide, N-[(3-fluorophenyl)methyl]-
    • 89-00-9
    • KBio2_007141
    • BSPBio_003143
    • HMS2267B04
    • NCGC00255468-01
    • IDI1_000773
    • LP00989
    • KBio2_004573
    • CHEMBL286204
    • HMS3266C15
    • NCGC00024506-03
    • 2,3-Pyridinedicarboxylicacid, labeled with tritium (9CI)
    • NCGC00024506-02
    • NSC-18836
    • AI3-63017
    • STK365157
    • NCGC00015865-02
    • pyridin-2,3-dicarboxylsyre
    • NINDS_000773
    • AC-907/25014157
    • HMS3885A17
    • Spectrum2_000929
    • SR-01000075472
    • HMS502G15
    • CHEBI:16675
    • Tox21_302051
    • NCGC00015865-07
    • FT-0689818
    • 2,3-Pyridinedicarboxylic acid, copper(2) salt (1:1)
    • EINECS 201-874-8
    • P0550
    • InChI=1/C7H5NO4/c9-6(10)4-2-1-3-8-5(4)7(11)12/h1-3H,(H,9,10)(H,11,12
    • 339155-13-4
    • Spectrum5_001170
    • Spectrum_001525
    • NCGC00024506-06
    • FT-0674187
    • MeSH ID: D017378
    • NSC 18836
    • NSC 403247
    • C7H5NO4
    • Quin
    • NS00006026
    • MLSMR
    • quinolinate(2-)
    • Quinolinic acid,99%
    • pyridine, 2,3-dicarboxy-
    • DB-016184
    • BRD-K51885093-001-11-2
    • MDL： MFCD00006295
    • Inchi： 1S/C7H5NO4/c9-6(10)4-2-1-3-8-5(4)7(11)12/h1-3H,(H,9,10)(H,11,12)
    • InChI Key： GJAWHXHKYYXBSV-UHFFFAOYSA-N
    • SMILES： O=C(C1C(C(O)=O)=CC=CN=1)O
    • BRN： 137110

Computed Properties

  • Exact Mass: 167.022
  • Monoisotopic Mass: 167.022
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.5
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.2

Experimental Properties

  • Color/Form: White prismatic crystals (water), which decompose when heated.
  • Density: 1.5216 (rough estimate)
  • Melting Point: 188-190 °C (dec.) (lit.)
  • Boiling Point: 295.67°C (rough estimate)
  • Flash Point: 210.9℃
  • Refractive Index: 1.6280 (estimate)
  • Solubility: 10g/l
  • Water Partition Coefficient: 0.55 g/100 mL
  • PSA: 87.49000
  • LogP: 0.47800
  • Merck: 8073
  • pka: 2.43(at 25℃)
  • Solubility: Soluble in water and alkali solution, slightly soluble in ethanol, insoluble in ether and benzene.

Quinolinic acid Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36/37
  • RTECS：US7967250
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • TSCA：T
  • Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Quinolinic acid Customs Data

  • HS CODE：29333999

Quinolinic acid Pricemore >>

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Quinolinic acid Production Method

Production Method 1

98-98-6 98-98-6
89-00-9 89-00-9
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Hexane
1.2 Reagents: 2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran
1.3 -
1.4 Reagents: Hydrochloric acid Solvents: Water
Reference
Directed lithiation of unprotected pyridinecarboxylic acids
Mongin, Florence; Trecourt, Francois; Queguiner, Guy, Tetrahedron Letters, 1999, 40(30), 5483-5486

Production Method 2

89-00-9 89-00-9
Reaction Conditions
1.1 Reagents: Acetic acid ,  Sulfuric acid ,  Ozone Solvents: Water
1.2 Reagents: Hydrogen peroxide Solvents: Water
Reference
Ozonolysis of quinolines: a versatile synthesis of polyfunctional pyridines
O'Murchu, C., Synthesis, 1989, (11), 880-82

Production Method 3

89-00-9 89-00-9
Reaction Conditions
Reference
Electrolytic oxidation of quinoline and 3-picoline
Kulka, Marshall, Journal of the American Chemical Society, 1946, 68, 2472-3

Production Method 4

89-00-9 89-00-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Sodium hypochlorite ,  Ruthenium trichloride Solvents: Acetonitrile ,  Water
1.2 Reagents: Sulfuric acid ,  Copper sulfate Solvents: Water
1.3 Reagents: Hydrogen sulfide Solvents: Water
Reference
Preparation of pyridinecarboxylic acids
, Japan, , ,

Production Method 5

148-24-3 148-24-3
89-00-9 89-00-9
Reaction Conditions
1.1 Reagents: Nitric acid
Reference
Preparation of 3-(2-hydroxyethyl)pyridine
Dornow, Alfred; Schacht, Wilhelm, Chemische Berichte, 1947, 80, 505-9

Production Method 6

89-00-9 89-00-9
Reaction Conditions
1.1 Reagents: Acetic acid ,  Sulfuric acid ,  Oxygen ,  Ozone Solvents: Acetic acid ,  Ethyl acetate ,  Water ;  rt; rt → 30 °C
1.2 Reagents: Hydrogen peroxide Solvents: Water ;  overnight, 30 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 1; rt → 10 °C; 0 - 10 °C
Reference
Preparing nicotinic acid by ozonolysis-decarboxylation of quinoline
Huang, Chengkun; Zhou, Congxiao; Li, Tao; Wumanjiang, Eli, Huagong Jinzhan, 2007, 26(8), 1125-1128

Production Method 7

148-24-3 148-24-3
89-00-9 89-00-9
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Acetic acid
Reference
Preparation of quinolinic and cinchomeronic acids by ozone oxidation
Lindenstruth, Albert F.; VanderWerf, Calvin A., Journal of the American Chemical Society, 1949, 71, 3020-1

Production Method 8

89-00-9 89-00-9
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Sodium chlorate Catalysts: Copper sulfate Solvents: Water ;  rt → 100 °C; 17 h, 98 - 100 °C
1.2 Reagents: Formaldehyde ,  Sodium hydroxide Solvents: Water ;  1 h, rt → 70 °C
1.3 Reagents: Nitric acid Solvents: Water ;  pH 1
Reference
Synthesis of pyridinedicarboxylic acid and its application
Lu, Qing-qing; Wang, Cheng-yun; Shen, Yong-jia, Jingxi Yu Zhuanyong Huaxuepin, 2006, 14(23), 16-19

Production Method 9

89-00-9 89-00-9
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Water ;  20 °C
1.2 Reagents: Hydrogen peroxide Solvents: Water ;  70 °C
1.3 Reagents: Sodium sulfite Solvents: Water
Reference
Ozonolysis of quinoline and quinoline derivatives in a Corning low flow reactor
Lee, Kyoungmi; Lin, Hongkun; Jensen, Klavs F., Reaction Chemistry & Engineering, 2017, 2(5), 696-702

Production Method 10

89-00-9 89-00-9
Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Water
Reference
Aza analog of dithio-β-isoindigo
Neustroeva, N. R.; Kulikov, M. A.; Vorob'ev, Yu. G.; Eremina, S. V., Russian Journal of General Chemistry (Translation of Zhurnal Obshchei Khimii), 1999, 69(11), 1823-1826

Production Method 11

89-00-9 89-00-9
Reaction Conditions
1.1 Reagents: Acetic acid ,  Sulfuric acid ,  Ozone Solvents: Water
1.2 Reagents: Hydrogen peroxide
Reference
Ozone
Berglund, Richard A.; Kreilein, Matthew M., e-EROS Encyclopedia of Reagents for Organic Synthesis, 2006, 1, 1-14

Quinolinic acid Raw materials

Quinolinic acid Preparation Products

Quinolinic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:89-00-9)Quinolinic acid
Order Number:sfd16529
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:89-00-9)喹啉酸 / 2,3-吡啶二甲酸
Order Number:LE2463490;LE18396;LE6010
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:38
Price ($):discuss personally
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Jiangsu Xinsu New Materials Co., Ltd
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(CAS:89-00-9)
Order Number:SFD1476
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 11 December 2024 17:02
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Email:sales1@senfeida.com
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
(CAS:89-00-9)2,3-Pyridinedicarboxylic acid
Order Number:JH162
Stock Status:in Stock
Quantity:25kg
Purity:98.00%
Pricing Information Last Updated:Monday, 8 January 2024 17:37
Price ($): negotiated
Email:17464331@qq.com

Quinolinic acid Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

Quinolinic acid Related Literature

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89-00-9 (Quinolinic acid) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:89-00-9)Quinolinic acid
sfd16529
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:89-00-9)喹啉酸 / 2,3-吡啶二甲酸
LE2463490;LE18396;LE6010
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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